Cas no 62856-25-1 (Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)-)
62856-25-1 structure
Product Name:Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)-
CAS No:62856-25-1
MF:C20H23BrO
MW:359.300025224686
CID:429831
PubChem ID:12347689
Update Time:2025-04-19
Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)-
- 2-(4-bromophenyl)-1-(4-hexylphenyl)ethanone
- HXUHPYSBPHORRJ-UHFFFAOYSA-N
- 2-(4-Bromophenyl)-1-(4-hexylphenyl)ethan-1-one
- DTXSID90492950
- SCHEMBL4454213
- 62856-25-1
- 2-(4-bromo-phenyl)-1-(4-hexyl-phenyl)-ethanone
-
- Inchi: 1S/C20H23BrO/c1-2-3-4-5-6-16-7-11-18(12-8-16)20(22)15-17-9-13-19(21)14-10-17/h7-14H,2-6,15H2,1H3
- InChI Key: HXUHPYSBPHORRJ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CC(C1C=CC(=CC=1)CCCCCC)=O
Computed Properties
- Exact Mass: 358.09329
- Monoisotopic Mass: 358.09323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Ethanone, 2-(4-bromophenyl)-1-(4-hexylphenyl)- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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